Cas no 99595-76-3 (Phenol,4-ethynyl-2-methyl-)

Phenol,4-ethynyl-2-methyl- structure
Phenol,4-ethynyl-2-methyl- structure
Product Name:Phenol,4-ethynyl-2-methyl-
CAS No:99595-76-3
MF:C9H8O
MW:132.159222602844
CID:797201
PubChem ID:53426607
Update Time:2025-04-19

Phenol,4-ethynyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-ethynyl-2-methyl-
    • 4-ETHYNYL-2-METHYL-PHENOL
    • SCHEMBL172851
    • 99595-76-3
    • 4-ethynyl-2-methylphenol
    • AKOS006240002
    • DTXSID10699282
    • Inchi: 1S/C9H8O/c1-3-8-4-5-9(10)7(2)6-8/h1,4-6,10H,2H3
    • InChI Key: ZGWMWUAKTFHAKF-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C#C)=CC=1C

Computed Properties

  • Exact Mass: 132.058
  • Monoisotopic Mass: 132.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2A^2
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